Cas no 1206999-14-5 (2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide
• CAS No: 1206999-14-5
• MF: C₁₈H₂₂N₆O₂
• MW: 354.406282901764
• CID: 5794309
• PubChem ID: 45502732
• Update Time: 2025-10-29

2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide
• 1206999-14-5
• F5626-0071
• 2-(1,2-benzoxazol-3-yl)-N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)acetamide
• 2-(benzo[d]isoxazol-3-yl)-N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)acetamide
• VU0649358-1
• AKOS024516137
• 2-(1,2-benzoxazol-3-yl)-N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]acetamide

• Inchi： 1S/C18H22N6O2/c1-3-19-16-11-17(23-12(2)22-16)20-8-9-21-18(25)10-14-13-6-4-5-7-15(13)26-24-14/h4-7,11H,3,8-10H2,1-2H3,(H,21,25)(H2,19,20,22,23)
• InChI Key： CGIVRUXCBSEDMT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(NCCNC2C=C(N=C(C)N=2)NCC)=O)=N1

Computed Properties

• Exact Mass: 354.18042397g/mol
• Monoisotopic Mass: 354.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide

Comprehensive Analysis of 2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide (CAS No. 1206999-14-5)

The compound 2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide, identified by its CAS No. 1206999-14-5, represents a sophisticated small molecule with significant potential in pharmaceutical research and development. This structurally intricate molecule combines a benzoxazole core with a pyrimidine moiety, linked through an acetamide bridge, creating a unique pharmacophore profile. Its molecular architecture suggests potential interactions with various biological targets, making it a subject of interest in drug discovery programs targeting specific disease pathways.

Recent trends in pharmaceutical chemistry highlight growing interest in heterocyclic compounds like this molecule, particularly those containing benzoxazole and pyrimidine scaffolds. These structural elements are frequently explored in the development of novel therapeutic agents due to their demonstrated bioactivity and drug-like properties. The presence of both ethylamino and methyl substituents on the pyrimidine ring may influence the compound's pharmacokinetic properties, potentially enhancing its metabolic stability and target binding affinity.

The acetamide linker in this molecule serves as a crucial structural feature, providing flexibility while maintaining molecular integrity. This characteristic is particularly valuable in medicinal chemistry, where such linkers often contribute to optimal spatial orientation for target engagement. Researchers investigating structure-activity relationships (SAR) in similar compounds have noted that variations in this region can significantly impact biological activity, making this molecule a valuable template for further derivatization studies.

From a synthetic chemistry perspective, the construction of 2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide presents interesting challenges and opportunities. The convergent synthesis approach typically employed for such molecules allows for modular construction, enabling medicinal chemists to systematically explore structural variations. This synthetic flexibility aligns well with current drug discovery paradigms that emphasize rapid analog generation for lead optimization.

In the context of current research trends, this compound's structural features resonate with several hot topics in pharmaceutical sciences. The incorporation of both benzoxazole and pyrimidine moieties addresses the growing demand for privileged structures in drug design. These motifs frequently appear in searches related to kinase inhibitors and GPCR modulators, reflecting their importance in contemporary drug discovery efforts targeting various disease areas.

The physicochemical properties of CAS No. 1206999-14-5 suggest it may possess favorable characteristics for drug development. Computational analyses of similar structures indicate potential for good membrane permeability and moderate solubility, key factors in oral bioavailability. These attributes make the compound particularly interesting for researchers investigating central nervous system (CNS) targets or metabolic disorders, where such properties are often crucial for therapeutic success.

Patent literature reveals that analogs of this chemical structure have been investigated for various biological activities, though specific applications of 2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide remain proprietary in many cases. This confidentiality underscores the compound's potential value in competitive research areas. The presence of multiple hydrogen bond donors and acceptors in its structure suggests potential for forming specific interactions with biological targets, a feature highly sought after in modern drug design.

Quality control and characterization of this compound present specific analytical challenges due to its structural complexity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR are typically required to fully characterize the material and ensure batch-to-batch consistency. These analytical requirements reflect the compound's sophistication and the need for rigorous quality standards in pharmaceutical research applications.

The stability profile of CAS No. 1206999-14-5 under various conditions is an important consideration for its handling and storage. Preliminary data on similar compounds suggest that proper storage under inert atmosphere at controlled temperatures may be necessary to maintain long-term stability. Such considerations are particularly relevant for researchers who frequently search for information on compound storage conditions and handling protocols for sensitive organic molecules.

In the broader context of chemical biology, molecules like 2-(1,2-benzoxazol-3-yl)-N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)acetamide serve as valuable tools for probing biological systems. Their ability to interact with specific protein targets makes them useful for mechanistic studies and pathway analysis, addressing common research queries in systems biology and signal transduction research. The compound's structural features may offer selectivity advantages in such applications compared to simpler molecular probes.

From a commercial perspective, the availability of CAS No. 1206999-14-5 through specialty chemical suppliers meets the needs of pharmaceutical researchers seeking novel scaffolds for their discovery programs. The compound's relatively complex structure positions it as a higher-value research chemical compared to simpler building blocks, reflecting the growing market demand for advanced intermediates in drug discovery.

Environmental and safety assessments of similar compounds suggest that proper laboratory practices should be followed when handling this material. While not classified as hazardous under standard regulations, prudent measures including personal protective equipment (PPE) and engineering controls are recommended, addressing common safety queries from laboratory professionals working with novel organic compounds.

Future research directions for this compound class may include exploration of its structure-activity relationships through systematic analog synthesis, or investigation of its potential in emerging therapeutic areas. The continuous evolution of drug discovery paradigms ensures sustained interest in such molecular architectures, particularly as new biological targets are validated and novel therapeutic approaches gain traction in the pharmaceutical industry.